Cas no 25354-60-3 (Dodecanoic acid,1,1'-[2,2-bis(hydroxymethyl)-1,3-propanediyl] ester)

• Product Name: Dodecanoic acid,1,1'-[2,2-bis(hydroxymethyl)-1,3-propanediyl] ester
• CAS No: 25354-60-3
• MF: C₂₉H₅₆O₆
• MW: 500.751350402832
• CID: 269101
• PubChem ID: 91422
• Update Time: 2025-04-19

Dodecanoic acid,1,1'-[2,2-bis(hydroxymethyl)-1,3-propanediyl] ester Chemical and Physical Properties

Names and Identifiers

• Dodecanoic acid,1,1'-[2,2-bis(hydroxymethyl)-1,3-propanediyl] ester
• [2-(dodecanoyloxymethyl)-3-hydroxy-2-(hydroxymethyl)propyl] dodecanoate
• 2,2-bis(hydroxymethyl)propane-1,3-diyl didodecanoate
• 2,2-Bis(hydroxymethyl)propane-1,3-diyl dilaurate
• DTXSID70179999
• 25354-60-3
• SCHEMBL2704205
• [2-(Dodecanoyloxymethyl)-3-hydroxy-2-(hydroxymethyl)propyl]dodecanoate
• NS00027870
• EINECS 246-881-7

• Inchi： 1S/C29H56O6/c1-3-5-7-9-11-13-15-17-19-21-27(32)34-25-29(23-30,24-31)26-35-28(33)22-20-18-16-14-12-10-8-6-4-2/h30-31H,3-26H2,1-2H3
• InChI Key： DAIYEXZQVXSNAT-UHFFFAOYSA-N
• SMILES： O(C(CCCCCCCCCCC)=O)CC(CO)(CO)COC(CCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 500.40788
• Monoisotopic Mass: 500.408
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 28
• Complexity: 450
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.1
• Topological Polar Surface Area: 93.1Ų

Experimental Properties

• Density: 0.983
• Boiling Point: 552.4°Cat760mmHg
• Flash Point: 160.7°C
• Refractive Index: 1.473
• PSA: 93.06